N-{4-[(2-phenoxyacetyl)amino]phenyl}benzamide

• IUPAC Name: N-[4-[(2-phenoxyacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H18N2O3/c24-20(15-26-19-9-5-2-6-10-19)22-17-11-13-18(14-12-17)23-21(25)16-7-3-1-4-8-16/h1-14H,15H2,(H,22,24)(H,23,25)
• InChI Key: IISAAZZNYWXCFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

N-{4-[(2-phenoxyacetyl)amino]phenyl}benzamide, commonly known as PAPB, is a synthetic compound that belongs to the class of N-acylphenylamine derivatives. It is widely used in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of PAPB involves its ability to inhibit the activity of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. PAPB also inhibits the activity of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and cancer.
Biochemical and Physiological Effects:
PAPB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. PAPB also inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, PAPB has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

PAPB has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It is also stable and can be stored for long periods of time. However, one of the limitations of PAPB is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of PAPB. One area of research is the development of PAPB derivatives with improved solubility and bioavailability. Another area of research is the study of PAPB in combination with other drugs for the treatment of various diseases. Additionally, the potential use of PAPB as a diagnostic tool for certain diseases is an area of interest for future research.
Conclusion:
In conclusion, PAPB is a synthetic compound that has potential therapeutic applications in various diseases. It has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. The synthesis method of PAPB involves the reaction of 4-aminobenzamide with 2-phenoxyacetyl chloride in the presence of a base. PAPB has several advantages for lab experiments, but its low solubility in water is a limitation. There are several future directions for the study of PAPB, including the development of PAPB derivatives and the study of PAPB in combination with other drugs.

Synthesis Methods

The synthesis of PAPB involves the reaction of 4-aminobenzamide with 2-phenoxyacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. The yield of PAPB is typically around 70-80%.

Scientific Research Applications

PAPB has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways. PAPB has also been studied for its neuroprotective effects in Alzheimer's disease and Parkinson's disease.